Cas no 1361789-91-4 (4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid
• CAS No: 1361789-91-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933394
• Update Time: 2025-05-28

4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid
• 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-3-13-7(9(14)15)6(8(11)12)5(4)2-10/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： QYPOFBVRFZGEHB-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CN=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid (CAS No. 1361789-91-4)

The compound 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid (CAS No. 1361789-91-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel crop protection agents and small-molecule therapeutics.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in CAS 1361789-91-4 is particularly noteworthy, as fluorine incorporation is a key strategy in modern drug design. This aligns with current trends in precision agriculture and targeted therapy development, where users frequently search for terms like "fluorine in agrochemicals" or "pyridine-based drug intermediates."

The synthesis and applications of 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid are often discussed in the context of heterocyclic chemistry advancements. Its carboxylic acid functionality allows for further derivatization, making it a versatile building block for catalytic transformations and cross-coupling reactions. These properties are critical for researchers exploring sustainable chemical processes, a topic gaining traction in both academic and industrial forums.

From an analytical perspective, the compound's structural complexity requires advanced characterization techniques such as NMR spectroscopy and high-resolution mass spectrometry. This aspect resonates with laboratories investing in analytical method development, a frequently searched topic in scientific databases. The chloromethyl group also introduces reactivity that is valuable for bioconjugation studies, connecting it to trending research in proteomics and chemical biology.

Environmental and regulatory considerations are increasingly shaping compound utilization. While CAS 1361789-91-4 is not classified as hazardous under major chemical inventories, its handling aligns with broader industry shifts toward green chemistry principles. This addresses common user queries about "eco-friendly synthetic routes" and "benign-by-design compounds." The compound's stability profile makes it suitable for scale-up processes, another hot topic in process chemistry discussions.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid represents a compelling case study in functionalized pyridine chemistry. Its multifaceted applications—spanning pharmaceutical intermediates, agrochemical precursors, and material science—position it as a compound of enduring relevance. As search trends indicate growing interest in tailored heterocycles and fluorine chemistry, this molecule exemplifies the intersection of innovation and practicality in modern chemical research.